Cas no 1361870-75-8 (3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361870-75-8
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912576
• Update Time: 2025-05-26

3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-4-7(2-3-15)16-9(8(6)5-11)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： LCVSOZPPQHPPFV-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(CC#N)C=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile

3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361870-75-8): An Overview

3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361870-75-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile includes a bromomethyl group, a methyl group, a trifluoromethoxy substituent, and a pyridine ring with an acetonitrile moiety. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile in the development of drugs targeting specific biological pathways. For instance, its bromomethyl group can be utilized for alkylating reactions, which are crucial in the synthesis of prodrugs and targeted drug delivery systems. The trifluoromethoxy substituent, known for its electron-withdrawing properties, enhances the lipophilicity and metabolic stability of the compound, which are desirable attributes for drug candidates.

In addition to its synthetic utility, 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile has been investigated for its pharmacological properties. Research has shown that compounds derived from this scaffold exhibit potent activity against various diseases, including cancer and neurological disorders. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant antitumor activity in both in vitro and in vivo models.

The pyridine ring and acetonitrile moiety in 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile contribute to its ability to interact with specific protein targets. The pyridine ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are important for binding to protein active sites. The acetonitrile group can serve as a bioisostere for carboxylic acids or amides, enhancing the compound's pharmacokinetic properties.

The synthetic accessibility of 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile is another factor that makes it an attractive starting material for drug discovery programs. Several efficient synthetic routes have been developed to prepare this compound, including multistep sequences involving halogenation, substitution, and cyclization reactions. These methods allow for the scalable production of the compound, facilitating its use in high-throughput screening and lead optimization processes.

In conclusion, 3-(Bromomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1361870-75-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an ideal candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore new derivatives and applications of this compound, further highlighting its significance in the field.